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molecular formula C8H6N2O3 B2862075 4-Amino-5-cyano-2-hydroxybenzoic acid CAS No. 72817-93-7

4-Amino-5-cyano-2-hydroxybenzoic acid

Cat. No. B2862075
CAS RN: 72817-93-7
M. Wt: 178.147
InChI Key: IEBSIOLXESUWCZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US07863283B2

Procedure details

4-Amino-5-cyano-2-hydroxybenzoic acid (2.1 g, 11.79 mmol) is added to a quinoline solution already heated to 160° C. (12 ml) and the reaction solution is stirred at 180° C. for a further hour. After cooling, it is diluted with about 50 ml of a 1N sodium hydroxide solution. The mixture is extracted with dichloromethane. Subsequently, the aqueous phase is adjusted to pH 6.5 with hydrochloric acid and extracted with ethyl acetate and methanol (as a solubilizer). The combined organic phases are dried over sodium sulphate. The desired product is obtained after concentrating the solvents in 76% yield (1.2 g).
Name
4-Amino-5-cyano-2-hydroxybenzoic acid
Quantity
2.1 g
Type
reactant
Reaction Step One
Name
quinoline
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
sodium hydroxide
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Two
Name
desired product
Yield
76%

Identifiers

REACTION_CXSMILES
[NH2:1][C:2]1[C:10]([C:11]#[N:12])=[CH:9][C:5](C(O)=O)=[C:4]([OH:13])[CH:3]=1.N1C2C(=CC=CC=2)C=CC=1>[OH-].[Na+]>[NH2:1][C:2]1[CH:3]=[C:4]([OH:13])[CH:5]=[CH:9][C:10]=1[C:11]#[N:12] |f:2.3|

Inputs

Step One
Name
4-Amino-5-cyano-2-hydroxybenzoic acid
Quantity
2.1 g
Type
reactant
Smiles
NC1=CC(=C(C(=O)O)C=C1C#N)O
Name
quinoline
Quantity
0 (± 1) mol
Type
reactant
Smiles
N1=CC=CC2=CC=CC=C12
Step Two
Name
sodium hydroxide
Quantity
0 (± 1) mol
Type
solvent
Smiles
[OH-].[Na+]

Conditions

Temperature
Control Type
UNSPECIFIED
Setpoint
160 °C
Stirring
Type
CUSTOM
Details
the reaction solution is stirred at 180° C. for a further hour
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

TEMPERATURE
Type
TEMPERATURE
Details
After cooling
EXTRACTION
Type
EXTRACTION
Details
The mixture is extracted with dichloromethane
EXTRACTION
Type
EXTRACTION
Details
extracted with ethyl acetate and methanol (as a solubilizer)
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
The combined organic phases are dried over sodium sulphate

Outcomes

Product
Name
desired product
Type
product
Smiles
NC1=C(C#N)C=CC(=C1)O
Measurements
Type Value Analysis
YIELD: PERCENTYIELD 76%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.